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Cat. No.: B1177363 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Kedarcidin is a potent chromoprotein antitumor antibiotic belonging to the

enediyne family, a class of natural products known for their remarkable DNA-damaging

capabilities.[1] Isolated from Streptoalloteichus sp. ATCC 53650, the kedarcidin chromophore

features a complex structure, including a nine-membered enediyne core responsible for its

cytotoxicity, and unique peripheral moieties such as a (R)-2-aza-3-chloro-β-tyrosine and an iso-

propoxy-bearing 2-naphthonate.[1][2] Cloning and characterizing the kedarcidin biosynthetic

gene cluster (BGC) is fundamental to understanding the intricate enzymatic machinery that

assembles this molecule. This knowledge enables heterologous expression, pathway

engineering for novel analogue production, and large-scale manufacturing for therapeutic

development.

These notes provide a detailed overview of the original cloning strategy and present modern,

more efficient protocols for capturing the large kedarcidin BGC.

Overview of the Kedarcidin Biosynthetic Gene
Cluster
The kedarcidin BGC (ked) from Streptoalloteichus sp. ATCC 53650 has been fully sequenced

and characterized.[1][2] Its large size and complex organization are typical for producers of

complex secondary metabolites. Key quantitative and qualitative data are summarized below.
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Table 1: Characteristics of the Kedarcidin Biosynthetic Gene Cluster

Parameter Description Reference

Source Organism
Streptoalloteichus sp.
ATCC 53650

[1][2]

BGC Size Approximately 105 kb [1]

Total Sequenced Contig 135 kb [1]

Number of ORFs 81 [1]

Number of Operons 21 [1]

| Key Biosynthetic Genes| - Enediyne polyketide synthase (PKS) for core biosynthesis- Type I

and Type II PKS loci for peripheral moieties- Deoxysugar biosynthesis enzymes- Genes for

biosynthesis of 2-aza-L-tyrosine and naphthoate precursors |[1][2] |

Cloning Strategies for the Kedarcidin BGC
Original Cloning Method: Cosmid Library and
Chromosomal Walking
The initial cloning of the ked cluster was accomplished by constructing a genomic cosmid

library and screening it with a gene-specific probe.[1] The hallmark of enediyne BGCs is the

highly conserved enediyne PKS gene, which served as the starting point for identifying the first

cosmid.[1] Subsequently, a method known as chromosomal walking was used to isolate

overlapping cosmids that spanned the entire ~105 kb cluster.[1]

The workflow for this conventional approach is visualized below.
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Library Construction

Initial Screening & Chromosomal Walking

Assembly & Analysis

1. Isolate High MW
Genomic DNA

2. Partial Digestion
(e.g., Sau3AI)

3. Ligate into
Cosmid Vector

4. In Vitro Packaging
& E. coli Transduction

5. Streptoalloteichus sp.
Genomic Cosmid Library

7. Colony Hybridization

6. Design Probe 1
(from kedE, enediyne PKS)

8. Isolate pBS16002

9. Sequence Cosmid End
& Design New Probes

(Probes 2-5)

10. Iterative Re-screening
of Library

11. Isolate Overlapping Cosmids
(pBS16003 to pBS16006)

12. Assemble Contig
(135 kb)

13. Sequence & Annotate
ked BGC (~105 kb)
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Preparation

Yeast Recombination

Verification & Recovery

1. Isolate High MW
Genomic DNA

5. Co-transform Yeast Spheroplasts
(gDNA + Linearized Vector)

2. Design TAR Capture Vector

3. PCR Amplify Homology Arms
(5' & 3' flanks of ked BGC)

4. Assemble & Linearize
Capture Vector

6. In Vivo Homologous
Recombination

7. Select Positive Yeast Clones
(e.g., URA3+)

8. Plasmid Rescue
from Yeast into E. coli

9. Verify Clones via
Restriction Digest & Sequencing

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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